Cas no 311812-82-5 (N-(2,5-dichlorophenyl)-1-methyl-1H-pyrazole-5-carboxamide)

• Product Name: N-(2,5-dichlorophenyl)-1-methyl-1H-pyrazole-5-carboxamide
• CAS No: 311812-82-5
• MF: C₁₁H₉Cl₂N₃O
• MW: 270.114660024643
• CID: 5889291
• PubChem ID: 840311
• Update Time: 2025-10-30

N-(2,5-dichlorophenyl)-1-methyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dichlorophenyl)-2-methylpyrazole-3-carboxamide
• 1H-Pyrazole-5-carboxamide, N-(2,5-dichlorophenyl)-1-methyl-
• CHEMBL1734925
• HMS2786D23
• AKOS000666836
• VU0634105-1
• 311812-82-5
• HMS1604K14
• DTXSID801329714
• F5086-0407
• SR-01000411197-1
• Oprea1_098925
• SR-01000411197
• MLS001077246
• SMR000473029
• N-(2,5-dichlorophenyl)-1-methyl-1H-pyrazole-5-carboxamide
• Oprea1_742064

• Inchi： 1S/C11H9Cl2N3O/c1-16-10(4-5-14-16)11(17)15-9-6-7(12)2-3-8(9)13/h2-6H,1H3,(H,15,17)
• InChI Key： KRFUZPKKXWHHKN-UHFFFAOYSA-N
• SMILES： N1(C)C(C(NC2=CC(Cl)=CC=C2Cl)=O)=CC=N1

Computed Properties

• Exact Mass: 269.0122673g/mol
• Monoisotopic Mass: 269.0122673g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 321.8±37.0 °C(Predicted)
• pka: 11.90±0.70(Predicted)

Additional information on N-(2,5-dichlorophenyl)-1-methyl-1H-pyrazole-5-carboxamide

Research Brief on N-(2,5-dichlorophenyl)-1-methyl-1H-pyrazole-5-carboxamide (CAS: 311812-82-5)

N-(2,5-dichlorophenyl)-1-methyl-1H-pyrazole-5-carboxamide (CAS: 311812-82-5) is a synthetic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrazole-carboxamide core and dichlorophenyl substituent, has been explored for its potential applications in drug discovery, particularly as a modulator of biological targets. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its pharmacological properties and therapeutic potential.

One of the key areas of interest in recent research is the compound's role as a potential inhibitor of specific enzymes or receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-(2,5-dichlorophenyl)-1-methyl-1H-pyrazole-5-carboxamide exhibits selective binding affinity towards certain kinase targets, which are implicated in inflammatory and oncogenic pathways. The study utilized X-ray crystallography to elucidate the binding mode of the compound, revealing key interactions with the active site residues. These findings suggest its utility as a lead compound for the development of novel kinase inhibitors.

In addition to its kinase inhibitory activity, recent investigations have explored the compound's potential as an antimicrobial agent. A 2024 preprint article on bioRxiv reported that derivatives of N-(2,5-dichlorophenyl)-1-methyl-1H-pyrazole-5-carboxamide displayed promising activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study highlighted the importance of the dichlorophenyl moiety in enhancing membrane permeability and disrupting bacterial cell wall synthesis. Further optimization of the compound's physicochemical properties is underway to improve its pharmacokinetic profile.

The synthetic routes to N-(2,5-dichlorophenyl)-1-methyl-1H-pyrazole-5-carboxamide have also been refined in recent years. A 2023 paper in Organic Process Research & Development described a scalable and cost-effective method for its production, employing a one-pot condensation reaction with high yield and purity. This advancement is critical for facilitating large-scale synthesis and enabling further preclinical studies. Computational modeling has also been employed to predict the compound's metabolic stability and potential off-target effects, as reported in a 2024 study in Chemical Biology & Drug Design.

Despite these promising developments, challenges remain in the translation of N-(2,5-dichlorophenyl)-1-methyl-1H-pyrazole-5-carboxamide into clinical applications. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through structural modifications and formulation strategies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials. Future research directions may include the exploration of its synergistic effects with existing therapeutics and the development of targeted delivery systems.

In conclusion, N-(2,5-dichlorophenyl)-1-methyl-1H-pyrazole-5-carboxamide represents a versatile scaffold with significant potential in drug discovery. Its diverse biological activities, coupled with recent advancements in synthesis and characterization, position it as a promising candidate for further investigation. Continued research efforts will be crucial to unlocking its full therapeutic value and addressing unmet medical needs in areas such as oncology, infectious diseases, and inflammation.